Cas no 140215-42-5 (ethyl 2-(3-(bromomethyl)phenyl)acetate)

• Product Name: ethyl 2-(3-(bromomethyl)phenyl)acetate
• CAS No: 140215-42-5
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD12912065
• CID: 1105789
• PubChem ID: 10563066
• Update Time: 2025-07-31

ethyl 2-(3-(bromomethyl)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-(bromomethyl)phenyl)acetate
• (3-bromomethyl-phenyl)-acetic acid ethyl ester
• ethyl 2-[3-(bromomethyl)phenyl]acetate
• SCHEMBL1125421
• ethyl 3-(bromomethyl)phenylacetate
• P16763
• ethyl (3-bromomethylphenyl)acetate
• SY270298
• ethyl(3-bromomethylphenyl)acetate
• 3-(Bromomethyl)benzeneacetic acid ethyl ester
• VZARWHJHIUIKHF-UHFFFAOYSA-N
• 140215-42-5
• ethyl[3-(bromomethyl)phenyl]acetate
• ethyl(3-(bromomethyl)phenyl)acetate
• A904882
• AKOS027461168
• DTXSID30441821
• DB-362031
• ethyl 2-[3-(bromomethyl)phenyl]-acetate
• ethyl [3-(bromomethyl)phenyl]acetate
• MFCD12912065
• 3-[Bromomethyl]benzeneacetic acid, ethyl ester
• ethyl2-(3-(bromomethyl)phenyl)acetate
• HR-0009
• Benzeneacetic acid, 3-(bromomethyl)-, ethyl ester

• MDL： MFCD12912065
• Inchi： 1S/C11H13BrO2/c1-2-14-11(13)7-9-4-3-5-10(6-9)8-12/h3-6H,2,7-8H2,1H3
• InChI Key： VZARWHJHIUIKHF-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)CC(=O)OCC

Computed Properties

• Exact Mass: 256.00989
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides